Cas no 660867-80-1 (2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
660867-80-1 structure
2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Properties
Names and Identifiers
-
- 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 2-Methylpyridine-4-boronic acid pinacol ester
- 2-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
- 2-Methyl-4-pyridineboronicacidpinacolester
- 2-(2-Methyl-4-pyridyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine
- PYRIDINE, 2-METHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
- 2-Methylpyridine-4-boronic acid pinacol
- AMBA00034
- MBTULFIFECUURA-UHFFFAOYSA-N
- BE402
- AM20061423
- CS-W000958
- (2-METHYLPYRIDIN-4-YL)BORONIC ACID PINACOL ESTER
- J-509968
- EN300-109705
- AB43339
- SCHEMBL253320
- MFCD08061590
- BCP32086
- M2867
- AKOS005259389
- 660867-80-1
- SY005794
- Z1425855882
- 2-methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine
- DTXSID50585998
- 2-methylpyridine-4-boronic acid pinacol ester, AldrichCPR
- A25370
- DS-16700
- STL555319
- BBL101523
- +Expand
-
- MFCD08061590
- MBTULFIFECUURA-UHFFFAOYSA-N
- 1S/C12H18BNO2/c1-9-8-10(6-7-14-9)13-15-11(2,3)12(4,5)16-13/h6-8H,1-5H3
- O1B(C2C=CN=C(C)C=2)OC(C)(C)C1(C)C
Computed Properties
- 219.14300
- 0
- 3
- 1
- 219.1430590 g/mol
- 16
- 252
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- nothing
- 0
- 31.4
- 219.09
Experimental Properties
- 1.68920
- 31.35000
- 1.489
- 315.9℃ at 760 mmHg
- 73.0 to 77.0 deg-C
- 144.8℃
- Yellow powder
- Not determined
- 1.02
2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information
- GHS07
- 26-39
- Xi
- H315,H319,H335
-
P261,P305
P351
P338,P302
P352,P321,P405,P501A - warning
- Inert atmosphere,Store in freezer, under -20°C(BD77352)
- 37/38-41
- Warning
2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data
- 2934999090
-
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Price
2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:660867-80-1)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:660867-80-1)
TANG SI LEI
15026964105
2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier
(CAS:660867-80-1)
XU NV SHI
15221998634
1986399151@qq.com
2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Related Literature
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Mark A. Olson,Adam B. Braunschweig,Taichi Ikeda,Lei Fang,Ali Trabolsi,Alexandra M. Z. Slawin,Saeed I. Khan,J. Fraser Stoddart Org. Biomol. Chem., 2009,7, 4391-4405
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In-Hyuk Jang,Won Jun Lee,Daekwon Jin RSC Adv., 2022,12, 32903-32911
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Nan Yin,Guilin Zhuang,Tianyun Chen,Xinyu Zhang,Pingwu Du Chem. Sci., 2023,14, 5425-5430
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4. Anodization strategy to fabricate nanoporous gold for high-sensitivity detection of p-nitrophenolJunling Xu,Tianyi Kou,Zhonghua Zhang CrystEngComm, 2013,15, 7856-7862
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Lu Shin Wong,Krzysztof Okrasa,Jason Micklefield Org. Biomol. Chem., 2010,8, 782-787
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H. Rolland,J. Guilbot Green Chem., 2016,18, 1664-1673
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Zhezheng Ding,Jiahui Zhang,Timing Fang,Guohui Zhou,Xiao Tang,Yan Wang,Xiaomin Liu Phys. Chem. Chem. Phys., 2023,25, 30687-30696
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Yepeng Yang,Juanxue Kang,Yuan Li,Jingjing Liang,Jiaxuan Liang,Liang Jiang,Daomei Chen,Jiao He,Yongjuan Chen,Jiaqiang Wang New J. Chem., 2022,46, 21605-21614
Recommended suppliers
Amadis Chemical Company Limited
(CAS:660867-80-1)2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
99%
25g
188.0
atkchemica
(CAS:660867-80-1)2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
95%+
1g/5g/10g/100g
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